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Compound of Interest

Compound Name: 4'-Tetrahydropyranylglycine

Cat. No.: B1274840

Introduction

The incorporation of non-proteinogenic amino acids into peptides is a key strategy in modern
drug discovery and materials science. These modifications can enhance proteolytic stability,
modulate receptor affinity, and introduce novel functionalities. 4'-Tetrahydropyranylglycine
(Thp-gly) is a synthetic amino acid that introduces a bulky, heterocyclic side chain, potentially
influencing peptide conformation and bioactivity. Accurate characterization of peptides
containing Thp-gly is crucial for understanding their structure-activity relationships. This
document outlines the application of various spectroscopic techniques for the comprehensive

analysis of these modified peptides.
Chemical Structure of 4'-Tetrahydropyranylglycine

4'-Tetrahydropyranylglycine is an amino acid derivative featuring a tetrahydropyran ring
attached to the alpha-carbon. This bulky, non-aromatic heterocyclic side chain can impose

significant conformational constraints on the peptide backbone.
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 To cite this document: BenchChem. [Application Notes: Spectroscopic Analysis of 4'-
Tetrahydropyranylglycine Containing Peptides]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1274840#spectroscopic-analysis-of-4-
tetrahydropyranylglycine-containing-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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